Cas no 59702-19-1 (Piperazinone, 1-butyl-6-methyl- (9CI))

• Product Name: Piperazinone, 1-butyl-6-methyl- (9CI)
• CAS No: 59702-19-1
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 950541
• PubChem ID: 45099552
• Update Time: 2025-04-19

Piperazinone, 1-butyl-6-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 1-butyl-6-methyl- (9CI)
• 1-BUTYL-5-METHYLPIPERAZIN-2-ONE
• 1-butyl-6-methylpiperazin-2-one
• 59702-19-1
• DTXSID60667956
• DB-327244
• Piperazinone, 1-butyl-6-methyl-

• Inchi： 1S/C9H18N2O/c1-3-4-5-11-8(2)6-10-7-9(11)12/h8,10H,3-7H2,1-2H3
• InChI Key： DSOPHYCMGBGOHQ-UHFFFAOYSA-N
• SMILES： O=C1CNCC(C)N1CCCC

Computed Properties

• Exact Mass: 170.14204
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34